Cas no 85839-74-3 (Pyrido[3,2-c]pyridazine, 3-methyl-6-(2-thienyl)-)

• Product name: Pyrido[3,2-c]pyridazine, 3-methyl-6-(2-thienyl)-
• CAS No: 85839-74-3
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• CID: 663056
• PubChem ID: 13086690

Pyrido[3,2-c]pyridazine, 3-methyl-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-c]pyridazine, 3-methyl-6-(2-thienyl)-
• 3-methyl-6-thiophen-2-ylpyrido[3,2-c]pyridazine
• DTXSID30517732
• 3-Methyl-6-(thiophen-2-yl)pyrido[3,2-c]pyridazine
• 85839-74-3

• Inchi： InChI=1S/C12H9N3S/c1-8-7-11-9(15-14-8)4-5-10(13-11)12-3-2-6-16-12/h2-7H,1H3
• InChI Key： VCBDVDXKRQVPOT-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=CC(=N2)C3=CC=CS3)N=N1

Computed Properties

• Exact Mass: 227.05171847g/mol
• Monoisotopic Mass: 227.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives